Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C14H17N3O2/c1-2-19-14(18)12-4-7-17(8-5-12)13-9-11(10-15)3-6-16-13/h3,6,9,12H,2,4-5,7-8H2,1H3
• InChI Key: IAIJZMCYSMAKQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=NC=CC(=C2)C#N
• Molecular Formula: C14H17N3O2
• DSSTOX Substance ID: DTXSID50594606
• Molecular Weight: 259.30 g/mol
• CAS RN: 906352-67-8

Description

Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate is a compound that is not directly mentioned in the provided papers. However, the papers do discuss various related compounds that share structural similarities, such as ethyl 5-cyano-1,6-dihydro-2-isopropyl-6-oxo-3-pyridine carboxylate and ethyl 4-piperidinecarboxylate. These compounds are of interest due to their potential pharmacological activities and their role as intermediates in the synthesis of more complex molecules .

Synthesis Analysis

The synthesis of related compounds involves several steps, including esterification, hydrogenation, and catalytic debenzylation. For example, ethyl 4-methyl-2-piperidinecarboxylate was synthesized with a high yield of 96% using 10% Pd/C as the catalyst . Another synthesis approach for ethyl 4-piperidinecarboxylate started from isonicotinic acid and achieved an overall yield of 75% . These methods demonstrate the feasibility of synthesizing piperidine derivatives with high efficiency and yield, which could be applicable to the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of related compounds has been studied using X-ray crystallography and quantum chemical analysis. For instance, the crystallographic study of ethyl 5-cyano-1,6-dihydro-2-isopropyl-6-oxo-3-pyridine carboxylate revealed insights into the solid-state conformation and the influence of the 2-substituent on the compound's activity . Such structural analyses are crucial for understanding the relationship between molecular conformation and biological activity.

Chemical Reactions Analysis

The papers describe various chemical reactions involving piperidine derivatives. For example, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives involved the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives . These reactions highlight the versatility of piperidine derivatives in forming a wide range of chemical structures, which could be relevant for the synthesis and reactions of this compound.

Physical and Chemical Properties Analysis

While the papers do not provide specific data on the physical and chemical properties of this compound, they do offer insights into the properties of structurally related compounds. For instance, the solubility, melting points, and spectroscopic data (such as NMR, IR, and MS) are typically used to confirm the structures of synthesized compounds . These properties are essential for the identification and characterization of new chemical entities.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate serves as a precursor in the synthesis of various heterocyclic compounds. For example, it has been used in the synthesis of 5,8-diamino-substituted pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and pyrimido[4′,5′:4,5]thieno[2,3-c]isoquinolines, which are products of cyclization reactions involving benzoyl isothiocyanate, leading to the formation of compounds with potential biological activities (Paronikyan et al., 2016).

Anticancer Agent Evaluation

The compound has been incorporated into the synthesis of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluated as promising anticancer agents. The sequential synthesis of these hybrids showed compounds with low IC50 values, indicating strong anticancer activities compared to doxorubicin, a reference compound (Rehman et al., 2018).

Antibacterial and Antifungal Activities

Research into the biological properties of new piperidine substituted benzothiazole derivatives revealed that these compounds exhibit significant antibacterial and antifungal activities. This demonstrates the potential of this compound derivatives in contributing to the development of new antimicrobial agents (Shafi et al., 2021).

Mycobacterium tuberculosis Inhibition

Thiazole-aminopiperidine hybrid analogues synthesized from this compound have shown to inhibit Mycobacterium tuberculosis GyrB, demonstrating potential as novel antituberculosis agents. The promising compound from this series exhibited significant inhibition of DNA gyrase activity and was not cytotoxic at evaluated concentrations (Jeankumar et al., 2013).

Safety and Hazards

Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate is considered hazardous. It’s harmful if swallowed, in contact with skin, or if inhaled. Safety measures include washing thoroughly after handling, avoiding ingestion and inhalation, and using only outdoors or in a well-ventilated area.